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Compound of Interest

Compound Name: 4-Chloro-2-(phenylethynyl)aniline

Cat. No.: B2599015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis to support the structural confirmation of 4-Chloro-
2-(phenylethynyl)aniline. Due to the limited availability of direct experimental data for this

specific compound, this guide focuses on a detailed, plausible synthetic protocol and compares

its expected structural characteristics with known, closely related analogues.

Structural Confirmation and Physicochemical
Properties
The structure of 4-Chloro-2-(phenylethynyl)aniline is defined by a chloro-substituted aniline

ring with a phenylethynyl group at the ortho-position to the amino group. While direct

spectroscopic data for this compound is not readily available in published literature, its identity

can be confidently predicted based on its synthetic route and comparison with analogues.

Table 1: Physicochemical Properties of 4-Chloro-2-(phenylethynyl)aniline and Analogues
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number
Predicted
Boiling Point
(°C)

4-Chloro-2-

(phenylethynyl)a

niline

C₁₄H₁₀ClN 227.69 928782-97-2 405.9±45.0[1]

2-

(Phenylethynyl)a

niline[2][3][4][5]

[6]

C₁₄H₁₁N 193.24 13141-38-3 Not available

4-Chloro-2-(p-

tolylethynyl)anilin

e[1][7]

C₁₅H₁₂ClN 241.72 1037493-25-6 405.9±45.0[1]

4-Bromo-2-

(phenylethynyl)a

niline

C₁₄H₁₀BrN 272.14 Not available Not available

Synthetic Protocol: Sonogashira Coupling
The most probable and efficient method for the synthesis of 4-Chloro-2-
(phenylethynyl)aniline is a palladium-catalyzed Sonogashira cross-coupling reaction. This

reaction joins an aryl halide with a terminal alkyne and is a cornerstone of modern organic

synthesis.[8] A detailed experimental protocol, adapted from the synthesis of the closely related

2-(phenylethynyl)aniline, is provided below.[2]

Experimental Workflow: Synthesis of 4-Chloro-2-
(phenylethynyl)aniline
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Workflow for the Synthesis of 4-Chloro-2-(phenylethynyl)aniline

Reactants

Catalysts & Base

2-Iodo-4-chloroaniline

Reaction Setup:
- Inert atmosphere (Argon)

- Stirring for 3h

Phenylacetylene

Pd(PPh3)4

CuI

Et3N (Base/Solvent)

Workup:
- Extraction with EtOAc
- Drying over MgSO4

- Concentration in vacuo

Purification:
- Column Chromatography

- Recrystallization

4-Chloro-2-
(phenylethynyl)aniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b2599015?utm_src=pdf-body-img
https://www.benchchem.com/product/b2599015?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2599015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4-chloro-2-(p-tolylethynyl)aniline CAS#: 1037493-25-6 [chemicalbook.com]

2. rsc.org [rsc.org]

3. 2-(Phenylethynyl)aniline | C14H11N | MD Topology | NMR | X-Ray [atb.uq.edu.au]

4. PubChemLite - 2-(2-phenylethynyl)aniline (C14H11N) [pubchemlite.lcsb.uni.lu]

5. 2-(Phenylethynyl)aniline [aobchem.com]

6. 2-(2-Phenylethynyl)aniline | C14H11N | CID 1211370 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. glpbio.com [glpbio.com]

8. Sonogashira Coupling [organic-chemistry.org]

To cite this document: BenchChem. [Comparative Guide to the Structural Confirmation of 4-
Chloro-2-(phenylethynyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2599015#confirming-the-structure-of-4-chloro-2-
phenylethynyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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